Cas no 1375064-71-3 (5-(4-Carboxyphenyl)isoxazole-3-carboxylic Acid)

• Product Name: 5-(4-Carboxyphenyl)isoxazole-3-carboxylic Acid
• CAS No: 1375064-71-3
• MF: C₁₁H₇NO₅
• MW: 233.176983118057
• MDL: MFCD22192330
• CID: 1056714
• Update Time: 2025-04-20

5-(4-Carboxyphenyl)isoxazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Carboxyphenyl)isoxazole-3-carboxylic Acid
• 5-(4-Carboxyphenyl)-1,2-oxazole-3-carboxylic acid
• 5-(4-carboxyphenyl)-3-Isoxazolecarboxylic acid
• 6258AJ
• TRA0076282
• SY015169
• 5-(4-Carboxyphenyl)isoxazole-3-carboxylicAcid
• 3-Isoxazolecarboxylic acid, 5-(4-carboxyphenyl)-

• MDL： MFCD22192330
• Inchi： 1S/C11H7NO5/c13-10(14)7-3-1-6(2-4-7)9-5-8(11(15)16)12-17-9/h1-5H,(H,13,14)(H,15,16)
• InChI Key： FUWUAFDSPMHYPU-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 233.03200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 311
• XLogP3: 1.5
• Topological Polar Surface Area: 101

Experimental Properties

• PSA: 100.63000
• LogP: 1.73800